Cas no 71054-77-8 (2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid)

• Product Name: 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid
• CAS No: 71054-77-8
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 879391
• PubChem ID: 135451568
• Update Time: 2025-07-21

2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• (1,1-dioxo-1h-1lambda*6*-benzo[d]isothiazol-3-ylamino)-acetic Acid
• 1,1-dioxobenzo[d]isothiazol-3-ylaminoacetic acid
• 2-(1,1-(Dimethylethyl)azo)-2-methylpropaneni
• 2-[(1,1-dimethylethyl)azo]-2-methylpropiononitrile
• 2-[(1,1-dioxo-1,2-benzisothiazol-3-yl)amino]acetic acid
• 2-[(e)-tert-butyldiazenyl]-2-methylpropanenitrile
• 2-tert-Butylazo-2-cyano-propan
• 2-tert-Butylazoisobutyronitril
• EINECS 246-656-3
• Luazo 79
• Propanenitrile, 2-((1,1-dimethylethyl)azo)-2-methyl-
• TBA 79
• tert.-Butylazo-isobutyronitril
• AKOS000117260
• 2-[(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino]acetic acid
• Z55184023
• 71054-77-8
• (1,1-Dioxo-1h-1lambda6-benzo[d]isothiazol-3-ylamino)-acetic acid
• 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]acetic acid
• SR-01000325079
• SR-01000325079-1
• 2-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)acetic acid
• SCHEMBL11540731
• EN300-05118
• 2-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)aceticacid
• 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid

• MDL： MFCD02614440
• Inchi： 1S/C9H8N2O4S/c12-8(13)5-10-9-6-3-1-2-4-7(6)16(14,15)11-9/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： XOCALURDSXZUOM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(=N/CC(=O)O)/N1)(=O)=O

Computed Properties

• Exact Mass: 239.01271
• Monoisotopic Mass: 240.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 99.19

Additional information on 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid

Introduction to 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid (CAS No. 71054-77-8)

2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 71054-77-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole derivatives, a class of molecules known for their broad spectrum of pharmacological effects.

The molecular structure of 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid consists of a benzothiazole core substituted with an aminoacetic acid moiety. The benzothiazole ring system is characterized by a fused thiophene and benzene ring, with an oxygen atom incorporated into the thiophene ring, forming a dioxo (or 1,1-dioxo) group. This structural motif is often associated with enhanced binding affinity to biological targets, making it a valuable scaffold for drug discovery.

The presence of the aminoacetic acid group in the molecule introduces both basic and acidic functionalities, which can influence its solubility, reactivity, and interactions with biological systems. Such functional diversity makes 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in benzothiazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The specific substitution pattern in 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid may contribute to its unique pharmacological profile. For instance, studies have shown that modifications at the 3-position of the benzothiazole ring can significantly alter the compound's biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new targets for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. The aminoacetic acid moiety may play a crucial role in modulating these interactions by serving as a hydrogen bond acceptor or participating in salt bridge formation.

Recent computational studies have also highlighted the importance of the dioxo group in enhancing the binding affinity of benzothiazole derivatives to their target proteins. The oxygen atoms in the dioxo group can form hydrogen bonds with polar residues in the protein binding pocket, thereby stabilizing the enzyme-inhibitor complex. This finding suggests that 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid may exhibit potent inhibitory activity against relevant therapeutic targets.

Furthermore, the compound's ability to undergo metabolic transformations could be exploited to develop prodrugs or analogs with improved pharmacokinetic properties. The aminoacetic acid group can be readily modified through various chemical reactions, allowing for fine-tuning of its physicochemical properties. This flexibility makes 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid an attractive scaffold for structure-based drug design.

Experimental investigations have begun to unravel the biological activities of this compound. Preliminary studies have demonstrated that it can inhibit certain kinases involved in cancer progression by competing with ATP for binding to the enzyme's active site. The aminoacetic acid moiety may contribute to this inhibitory effect by forming critical interactions within the ATP-binding pocket.

The compound's antimicrobial properties have also been examined. Benzothiazole derivatives are known for their ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes. 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid has shown promise in preliminary assays against Gram-positive bacteria, suggesting its potential as an alternative treatment for drug-resistant infections.

In addition to its antimicrobial and antineoplastic activities, this compound may have applications in managing inflammatory diseases. The benzothiazole core is frequently found in molecules that modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of the aminoacetic acid group could enhance its ability to interact with these enzymes and exert anti-inflammatory effects.

The synthesis of 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research.

The spectroscopic and analytical characterization of 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid has been thoroughly investigated using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences. Detailed structural information is crucial for understanding its biological activity and designing more effective derivatives.

The future prospects for 2-(1,1-Dioxo-1,2-benzothiazol-3-yl)aminoacetic Acid are promising given its diverse range of potential applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable therapeutic agent.